Cas no 2680546-76-1 (3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680546-76-1
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 5646321
• PubChem ID: 165912078
• Update Time: 2025-05-19

3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281733
• 2680546-76-1
• 3-(6-methylpyridin-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H16N2O4/c1-3-7-19-13(18)15-11(12(16)17)8-10-6-4-5-9(2)14-10/h3-6,11H,1,7-8H2,2H3,(H,15,18)(H,16,17)
• InChI Key： OBAMFPRSWCEORB-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=C(C)N=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680546-76-1) and Its Emerging Applications in Chemical Biology

The compound 3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by the CAS number 2680546-76-1, represents a novel molecular entity with significant potential in the field of chemical biology. This compound, featuring a unique structural motif combining a pyridine ring, an amino acid derivative, and an ester functionalities, has garnered attention for its versatile applications in drug discovery and biomolecular research. The structural complexity of this molecule not only underscores its synthetic elegance but also hints at its multifaceted biological interactions, making it a subject of intense interest among researchers.

At the core of this compound's appeal lies its 6-methylpyridin-2-yl substituent, which imparts specific electronic and steric properties to the molecule. Pyridine derivatives are well-documented for their role in medicinal chemistry due to their ability to modulate protein-protein interactions and enzyme activity. The presence of a methyl group at the 6-position enhances the lipophilicity of the pyridine ring, facilitating better membrane permeability and cellular uptake—a critical factor in drug design. This feature, combined with the prop-2-en-1-yloxy)carbonylamino moiety, introduces both hydrophobic and hydrophilic regions within the molecule, allowing for balanced solubility and binding affinity.

The prop-2-en-1-yloxy)carbonylamino group is particularly noteworthy for its role as a protecting group in peptide synthesis but also as a bioisostere for other functional groups. In recent years, there has been growing interest in bioisosteres as they offer a means to optimize pharmacokinetic properties without altering core biological activity. This compound's design aligns with the principle of "structure-based drug design," where modifications at specific positions are strategically introduced to enhance binding affinity or metabolic stability. The ester functionality at the 2-position further extends its utility as a synthetic intermediate, enabling further derivatization into more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. The 3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid scaffold has been computationally analyzed for its potential interactions with various biological targets, including kinases and transcription factors. Studies suggest that its pyridine moiety can engage in hydrogen bonding or π-stacking interactions with aromatic residues in protein active sites, while the amino acid-like backbone provides additional contact points. These insights have guided experimental efforts to develop more potent and selective inhibitors.

In vitro studies have begun to unravel the mechanistic aspects of this compound's biological activity. Initial assays indicate that it exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The 6-methylpyridin-2-yl group appears to be crucial for this activity, as analogs lacking this substituent show significantly reduced potency. Mechanistic investigations using spectroscopic techniques such as NMR and mass spectrometry have provided clues about how the molecule interacts with its target proteins at an atomic level. These findings are paving the way for structure-activity relationship (SAR) studies aimed at refining its pharmacological profile.

The synthetic route to 3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is another area of active research. Given its complex structure, optimizing synthetic efficiency while maintaining high purity is essential for industrial-scale production. Recent reports highlight novel catalytic methods that have streamlined key steps in its synthesis, reducing reaction times and minimizing byproduct formation. These advancements not only make the compound more accessible but also set precedents for synthesizing other structurally similar molecules—a testament to the growing sophistication of organic synthesis methodologies.

Looking ahead, the potential applications of this compound extend beyond traditional drug discovery into areas such as chemical probes for biomarker identification and molecular imaging agents. The ability to modify both functional groups allows researchers to tailor its properties for specific purposes—for instance, attaching fluorophores or affinity tags without compromising its biological activity. Such adaptability underscores why compounds like 3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680546-76-1) are invaluable tools in modern chemical biology research.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring this compound's potential. Predictive models can now forecast how structural modifications will affect biological activity, enabling virtual screening of vast libraries of analogs before experimental validation becomes necessary. This synergy between computational methods and experimental chemistry accelerates the pace at which new therapeutic candidates are identified—a trend that will likely amplify over time as technology continues to evolve.

In conclusion,3-(6-methylpyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a promising molecular entity with far-reaching implications in chemical biology and pharmaceutical development. Its unique structural features offer a rich foundation for exploring new therapeutic modalities while serving as a versatile scaffold for further innovation. As research progresses, it is anticipated that insights gained from studying this compound will contribute significantly to advancing our understanding of disease mechanisms and developing next-generation therapeutics.